![molecular formula C14H16N4 B5492114 2,5-dimethyl-3-[3-(4-pyridinyl)-1-azetidinyl]pyrazine](/img/structure/B5492114.png)
2,5-dimethyl-3-[3-(4-pyridinyl)-1-azetidinyl]pyrazine
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Overview
Description
Pyrazines are a class of organic compounds with the formula C4H4N2. They are aromatic and contain a six-membered ring with two nitrogen atoms at opposite positions in the ring. The term ‘pyrazine’ also refers to the class of compounds derived from pyrazine itself . Pyrazines are found in a variety of natural sources and are also synthesized for use in various industries .
Synthesis Analysis
The synthesis of pyrazine derivatives often involves reactions such as cyclization, ring annulation, cycloaddition, and direct C-H arylation . The specific synthesis pathway would depend on the exact structure of the pyrazine derivative .Molecular Structure Analysis
The molecular structure of a pyrazine compound consists of a six-membered ring with alternating carbon and nitrogen atoms. The exact structure would depend on the substituents attached to the ring .Chemical Reactions Analysis
Pyrazine compounds can undergo a variety of chemical reactions, including Suzuki–Miyaura coupling, a widely-used reaction for forming carbon-carbon bonds .Physical And Chemical Properties Analysis
Pyrazine compounds generally have low molecular weights and are often volatile, making them important components of various natural and artificial flavors and aromas .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,5-dimethyl-3-(3-pyridin-4-ylazetidin-1-yl)pyrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4/c1-10-7-16-11(2)14(17-10)18-8-13(9-18)12-3-5-15-6-4-12/h3-7,13H,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXYQUQNYUGGRNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C(=N1)N2CC(C2)C3=CC=NC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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